Cas no 2229650-86-4 (tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate)

• Product Name: tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate
• CAS No: 2229650-86-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6000976
• PubChem ID: 165838651
• Update Time: 2025-05-20

tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate
• EN300-1875030
• 2229650-86-4

• Inchi： 1S/C14H25NO3/c1-10(16)8-9-11(13(2,3)4)15-12(17)18-14(5,6)7/h8-9,11H,1-7H3,(H,15,17)/b9-8+
• InChI Key： OKXCXHSQYRJERV-CMDGGOBGSA-N
• SMILES： O(C(NC(/C=C/C(C)=O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate

Research Brief on tert-Butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate (CAS: 2229650-86-4): Recent Advances and Applications

In recent years, the compound tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate (CAS: 2229650-86-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and as an intermediate in the development of bioactive molecules. The compound's molecular framework, featuring a tert-butyl carbamate group and an α,β-unsaturated ketone moiety, makes it a versatile building block for further chemical modifications and biological studies.

Recent studies have focused on the synthetic utility of tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate as a key intermediate in the preparation of complex pharmaceutical agents. For instance, researchers have utilized this compound in the synthesis of novel protease inhibitors, leveraging its reactive enone functionality to introduce additional pharmacophores. The compound's stability under various reaction conditions and its compatibility with a wide range of reagents make it an attractive candidate for multi-step synthetic routes. Furthermore, its role in the construction of heterocyclic scaffolds has been explored, highlighting its importance in the development of new therapeutic agents.

From a biological perspective, preliminary investigations into the pharmacological properties of tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate have revealed interesting insights. In vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. The compound's ability to interact with key protein targets has spurred further research into its mechanism of action and potential therapeutic applications. However, detailed pharmacokinetic and toxicological studies are still needed to fully evaluate its suitability for clinical development.

The latest advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and purity, ensuring its reliable use in research settings. Additionally, computational modeling studies have provided valuable insights into the compound's conformational dynamics and interactions with biological targets, aiding in the rational design of derivatives with enhanced activity and selectivity.

In conclusion, tert-butyl N-(2,2-dimethyl-6-oxohept-4-en-3-yl)carbamate (CAS: 2229650-86-4) represents a valuable tool in chemical biology and pharmaceutical research. Its synthetic versatility, combined with its emerging biological activities, positions it as a compound of interest for future studies. Continued exploration of its applications and mechanisms will likely yield further advancements in drug discovery and development. Researchers are encouraged to leverage the latest technologies and interdisciplinary approaches to unlock the full potential of this promising molecule.